2-[2-(2,4-Difluorophenyl)piperidin-1-yl]-5,6-difluoro-1,3-benzothiazole

• IUPAC Name: 2-[2-(2,4-difluorophenyl)piperidin-1-yl]-5,6-difluoro-1,3-benzothiazole
• InChI: InChI=1S/C18H14F4N2S/c19-10-4-5-11(12(20)7-10)16-3-1-2-6-24(16)18-23-15-8-13(21)14(22)9-17(15)25-18/h4-5,7-9,16H,1-3,6H2
• InChI Key: RYCKEOXOGNLYPW-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C(C1)C2=C(C=C(C=C2)F)F)C3=NC4=CC(=C(C=C4S3)F)F
• Molecular Formula: C18H14F4N2S
• Molecular Weight: 366.4 g/mol

Description

2-[2-(2,4-Difluorophenyl)piperidin-1-yl]-5,6-difluoro-1,3-benzothiazole, also known as DF5, is a chemical compound that has gained significant attention in the scientific research community due to its potential applications in various fields. DF5 is a heterocyclic compound that belongs to the class of benzothiazoles and has been found to possess unique properties that make it a promising candidate for scientific research.

Mechanism of Action

The mechanism of action of 2-[2-(2,4-Difluorophenyl)piperidin-1-yl]-5,6-difluoro-1,3-benzothiazole is not fully understood, but it is believed to act as a DNA intercalator and inhibit the proliferation of cancer cells. This compound has been found to induce apoptosis in cancer cells and has been shown to inhibit the activity of topoisomerase II, an enzyme that is essential for DNA replication.
Biochemical and Physiological Effects:
This compound has been found to have several biochemical and physiological effects, including the induction of apoptosis in cancer cells, inhibition of topoisomerase II activity, and the ability to act as a fluorescent probe for imaging biological systems. This compound has also been found to exhibit low toxicity in vitro, making it a promising candidate for further study.

Advantages and Limitations for Lab Experiments

One advantage of using 2-[2-(2,4-Difluorophenyl)piperidin-1-yl]-5,6-difluoro-1,3-benzothiazole in lab experiments is its unique properties, which make it a promising candidate for various applications. This compound is also relatively easy to synthesize, making it readily available for research purposes. However, one limitation of using this compound is its low solubility in water, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for the study of 2-[2-(2,4-Difluorophenyl)piperidin-1-yl]-5,6-difluoro-1,3-benzothiazole, including the development of more efficient synthesis methods, the study of its potential as a fluorescent probe for imaging biological systems, and the investigation of its potential as a chemotherapeutic agent for the treatment of cancer. Additionally, further studies are needed to fully understand the mechanism of action of this compound and to determine its potential applications in other fields, such as materials science and biochemistry.

Synthesis Methods

2-[2-(2,4-Difluorophenyl)piperidin-1-yl]-5,6-difluoro-1,3-benzothiazole can be synthesized using a variety of methods, including the reaction of 2,4-difluoroaniline with 2-chloro-1-(2,4-difluorophenyl)piperidine in the presence of a base. The resulting product is then treated with sulfur to obtain this compound. Other methods include the reaction of 2,4-difluoroaniline with 2-(2,4-difluorophenyl)piperidin-1-yl)acetic acid followed by cyclization.

Scientific Research Applications

2-[2-(2,4-Difluorophenyl)piperidin-1-yl]-5,6-difluoro-1,3-benzothiazole has been studied extensively for its potential applications in various fields, including medicinal chemistry, materials science, and biochemistry. In medicinal chemistry, this compound has been found to exhibit antitumor activity and has been studied as a potential chemotherapeutic agent. In materials science, this compound has been used as a building block for the synthesis of novel materials with unique properties. In biochemistry, this compound has been studied for its potential as a fluorescent probe for imaging biological systems.